An In-Depth Technical Guide to 2-(3-tert-Butyl-5-methyl-1H-pyrazol-1-yl)benzaldehyde: Properties, Synthesis, and Applications
An In-Depth Technical Guide to 2-(3-tert-Butyl-5-methyl-1H-pyrazol-1-yl)benzaldehyde: Properties, Synthesis, and Applications
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and potential applications of the heterocyclic compound 2-(3-tert-Butyl-5-methyl-1H-pyrazol-1-yl)benzaldehyde. This molecule, belonging to the versatile pyrazole class, holds significant interest for researchers in medicinal chemistry and materials science. Pyrazole derivatives are known to exhibit a wide range of biological activities, serving as crucial scaffolds in the development of anti-inflammatory, antimicrobial, and anticancer agents.[1][2] This guide will delve into the structural attributes of the title compound, outline a probable synthetic pathway based on established chemical principles, and discuss its potential as a building block for novel therapeutic agents and functional materials.
Introduction: The Significance of Pyrazole Scaffolds
Pyrazole and its derivatives represent a privileged class of five-membered nitrogen-containing heterocycles that have garnered considerable attention in the field of medicinal chemistry.[1] The versatility of the pyrazole ring, coupled with its ability to participate in various biological interactions, has made it a cornerstone in the design of numerous therapeutic agents.[1][2] Marketed drugs containing the pyrazole motif, such as the anti-inflammatory celecoxib, underscore the clinical relevance of this heterocyclic system.[2] The continued exploration of functionalized pyrazoles is driven by the quest for new and improved treatments for a wide array of diseases, including inflammatory conditions, infectious diseases, and cancer.[1] The title compound, 2-(3-tert-Butyl-5-methyl-1H-pyrazol-1-yl)benzaldehyde, combines the key pyrazole scaffold with a reactive benzaldehyde moiety, making it a valuable intermediate for the synthesis of more complex molecular architectures with potential biological activity.
Molecular Structure and Properties
The fundamental characteristics of 2-(3-tert-Butyl-5-methyl-1H-pyrazol-1-yl)benzaldehyde are summarized below.
Chemical Structure
The structure of the title compound features a benzaldehyde ring substituted at the 2-position with a 3-tert-butyl-5-methyl-1H-pyrazol-1-yl group.
Caption: Chemical structure of 2-(3-tert-Butyl-5-methyl-1H-pyrazol-1-yl)benzaldehyde.
Physicochemical Properties
| Property | Value | Source |
| CAS Number | 832141-89-6 | [3] |
| Molecular Formula | C₁₅H₁₈N₂O | [3] |
| Molecular Weight | 242.32 g/mol | [3] |
| Appearance | Likely a solid at room temperature | Inferred |
| Solubility | Expected to be soluble in common organic solvents like dichloromethane, chloroform, and methanol. | Inferred |
Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 2-(3-tert-Butyl-5-methyl-1H-pyrazol-1-yl)benzaldehyde was not found in the searched literature, a plausible synthetic route can be devised based on established methods for the synthesis of N-arylpyrazoles.
Proposed Synthetic Pathway
A common and effective method for the synthesis of N-arylpyrazoles involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative. For the target molecule, the synthesis would likely proceed via the reaction of 3-tert-butyl-5-methyl-1H-pyrazole with 2-fluorobenzaldehyde or 2-chlorobenzaldehyde under basic conditions.
Caption: Proposed synthesis of the title compound.
Rationale for Experimental Choices:
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Choice of Starting Materials: 3-tert-Butyl-5-methyl-1H-pyrazole serves as the nucleophile, while 2-fluorobenzaldehyde is the electrophilic aromatic substrate. The fluorine atom is a good leaving group for nucleophilic aromatic substitution.
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Base: A base such as potassium carbonate (K₂CO₃) is required to deprotonate the pyrazole, generating the more nucleophilic pyrazolate anion.
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Solvent: A polar aprotic solvent like dimethylformamide (DMF) is suitable for this type of reaction as it can dissolve the reactants and facilitate the nucleophilic attack.
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Temperature: Heating is often necessary to overcome the activation energy of the reaction and drive it to completion.
Expected Reactivity
The 2-(3-tert-Butyl-5-methyl-1H-pyrazol-1-yl)benzaldehyde molecule possesses two primary sites of reactivity:
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The Aldehyde Group: The aldehyde functionality is susceptible to a wide range of chemical transformations, including oxidation to a carboxylic acid, reduction to an alcohol, and various nucleophilic addition reactions (e.g., Grignard reactions, Wittig reactions). This makes it a versatile handle for further molecular elaboration.
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The Aromatic Rings: Both the pyrazole and benzene rings can potentially undergo electrophilic substitution reactions, although the reactivity will be influenced by the existing substituents.
Spectroscopic Characterization (Predicted)
While experimental spectra for the title compound are not available in the searched literature, the expected key features in its NMR, IR, and Mass spectra can be predicted based on its structure and data from analogous compounds.
¹H NMR Spectroscopy
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Aldehyde Proton: A singlet peak is expected in the downfield region, typically around δ 9.5-10.5 ppm.
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Aromatic Protons: The protons on the benzaldehyde ring will appear as multiplets in the aromatic region (δ 7.0-8.0 ppm).
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Pyrazole Proton: A singlet for the proton at the C4 position of the pyrazole ring is expected around δ 6.0-6.5 ppm.
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tert-Butyl Protons: A sharp singlet integrating to nine protons will be present in the upfield region, likely around δ 1.3 ppm.
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Methyl Protons: A singlet integrating to three protons for the methyl group on the pyrazole ring is expected around δ 2.2-2.5 ppm.
Infrared (IR) Spectroscopy
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C=O Stretch: A strong absorption band characteristic of the aldehyde carbonyl group is expected in the region of 1680-1710 cm⁻¹.
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C-H Stretch (Aldehyde): A pair of weak to medium bands may appear around 2720 cm⁻¹ and 2820 cm⁻¹.
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Aromatic C=C Stretch: Multiple bands of variable intensity are expected in the 1450-1600 cm⁻¹ region.
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C-H Stretch (Aromatic and Alkyl): Absorptions will be present in the 2850-3100 cm⁻¹ range.
Mass Spectrometry
The mass spectrum should show a molecular ion peak (M⁺) at m/z = 242.32, corresponding to the molecular weight of the compound. Fragmentation patterns would likely involve the loss of the tert-butyl group, the formyl group, and other characteristic cleavages of the pyrazole and benzaldehyde rings.
Potential Applications in Drug Discovery and Materials Science
The unique structural features of 2-(3-tert-Butyl-5-methyl-1H-pyrazol-1-yl)benzaldehyde make it an attractive starting material for the synthesis of a variety of potentially bioactive molecules and functional materials.
Medicinal Chemistry
The presence of the pyrazole core suggests that derivatives of this compound could exhibit a range of pharmacological activities. The aldehyde group can be readily converted into other functional groups to create libraries of compounds for screening against various biological targets. For instance, reductive amination of the aldehyde could lead to the synthesis of novel amine derivatives, which are common pharmacophores.
Caption: Reductive amination workflow for drug discovery.
Materials Science
The conjugated system of the pyrazole and benzaldehyde rings suggests that derivatives of this compound could have interesting photophysical properties. By extending the conjugation through reactions at the aldehyde group, it may be possible to synthesize novel organic dyes, fluorescent probes, or materials for organic light-emitting diodes (OLEDs).
Safety and Handling
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.
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Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of any potential vapors.
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Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.
For more detailed safety information, it is advisable to consult the safety data sheets for structurally related compounds such as benzaldehyde and substituted pyrazoles.
Conclusion
2-(3-tert-Butyl-5-methyl-1H-pyrazol-1-yl)benzaldehyde is a valuable synthetic intermediate with significant potential in both medicinal chemistry and materials science. Its combination of a biologically relevant pyrazole scaffold and a versatile aldehyde functionality makes it an attractive target for further investigation. The development of a robust synthetic protocol and a thorough characterization of its properties will be crucial for unlocking its full potential in the creation of novel and functional molecules.
References
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Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture - Royalchem. (2024, January 18). Retrieved from [Link]
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Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and ... - PMC. (n.d.). Retrieved from [Link]
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